Cas no 1895309-36-0 (3,3-difluoro-5,5-dimethylhexanoic acid)
3,3-difluoro-5,5-dimethylhexanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3,3-difluoro-5,5-dimethylhexanoic acid
- EN300-1948114
- 1895309-36-0
-
- Inchi: 1S/C8H14F2O2/c1-7(2,3)5-8(9,10)4-6(11)12/h4-5H2,1-3H3,(H,11,12)
- InChI Key: ZUWUVXUQWADMNU-UHFFFAOYSA-N
- SMILES: FC(CC(=O)O)(CC(C)(C)C)F
Computed Properties
- Exact Mass: 180.09618601g/mol
- Monoisotopic Mass: 180.09618601g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 4
- Complexity: 170
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 37.3Ų
3,3-difluoro-5,5-dimethylhexanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1948114-0.05g |
3,3-difluoro-5,5-dimethylhexanoic acid |
1895309-36-0 | 0.05g |
$1261.0 | 2023-09-17 | ||
| Enamine | EN300-1948114-0.1g |
3,3-difluoro-5,5-dimethylhexanoic acid |
1895309-36-0 | 0.1g |
$1320.0 | 2023-09-17 | ||
| Enamine | EN300-1948114-0.25g |
3,3-difluoro-5,5-dimethylhexanoic acid |
1895309-36-0 | 0.25g |
$1381.0 | 2023-09-17 | ||
| Enamine | EN300-1948114-0.5g |
3,3-difluoro-5,5-dimethylhexanoic acid |
1895309-36-0 | 0.5g |
$1440.0 | 2023-09-17 | ||
| Enamine | EN300-1948114-1.0g |
3,3-difluoro-5,5-dimethylhexanoic acid |
1895309-36-0 | 1g |
$1500.0 | 2023-05-31 | ||
| Enamine | EN300-1948114-2.5g |
3,3-difluoro-5,5-dimethylhexanoic acid |
1895309-36-0 | 2.5g |
$2940.0 | 2023-09-17 | ||
| Enamine | EN300-1948114-5.0g |
3,3-difluoro-5,5-dimethylhexanoic acid |
1895309-36-0 | 5g |
$4349.0 | 2023-05-31 | ||
| Enamine | EN300-1948114-10.0g |
3,3-difluoro-5,5-dimethylhexanoic acid |
1895309-36-0 | 10g |
$6450.0 | 2023-05-31 | ||
| Enamine | EN300-1948114-1g |
3,3-difluoro-5,5-dimethylhexanoic acid |
1895309-36-0 | 1g |
$1500.0 | 2023-09-17 | ||
| Enamine | EN300-1948114-5g |
3,3-difluoro-5,5-dimethylhexanoic acid |
1895309-36-0 | 5g |
$4349.0 | 2023-09-17 |
3,3-difluoro-5,5-dimethylhexanoic acid Related Literature
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Richa Sardessai,Shobhana Krishnaswamy,Mysore S. Shashidhar CrystEngComm, 2012,14, 8010-8016
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
Additional information on 3,3-difluoro-5,5-dimethylhexanoic acid
Introduction to 3,3-difluoro-5,5-dimethylhexanoic acid (CAS No. 1895309-36-0)
3,3-difluoro-5,5-dimethylhexanoic acid, identified by the Chemical Abstracts Service registry number CAS No. 1895309-36-0, is a fluorinated carboxylic acid derivative with a unique structural framework. This compound has garnered significant attention in the field of medicinal chemistry and materials science due to its distinctive chemical properties and potential applications. The presence of two fluorine atoms at the 3-position and a branched C6 backbone imparts distinct reactivity and electronic characteristics, making it a valuable candidate for further exploration.
The molecular structure of 3,3-difluoro-5,5-dimethylhexanoic acid consists of a six-carbon chain with fluorine substituents at the third carbon and methyl groups at the fifth carbon. This configuration results in a sterically hindered environment around the carboxyl group, which can influence its solubility, reactivity, and interactions with biological targets. The compound’s fluorine atoms are known to enhance metabolic stability and binding affinity in drug molecules, a phenomenon widely recognized in modern pharmaceutical design.
In recent years, there has been growing interest in fluorinated carboxylic acids as key motifs in drug discovery. The incorporation of fluorine into organic molecules often leads to improved pharmacokinetic profiles, including enhanced lipophilicity and resistance to enzymatic degradation. 3,3-difluoro-5,5-dimethylhexanoic acid exemplifies this trend, as its fluorinated side chain could serve as a scaffold for developing novel therapeutic agents. Researchers have been exploring its potential in synthesizing bioactive molecules targeting various diseases, including inflammation and infectious disorders.
One of the most compelling aspects of 3,3-difluoro-5,5-dimethylhexanoic acid is its versatility in chemical synthesis. The compound can be utilized as an intermediate in the preparation of more complex molecules, such as peptidomimetics and protease inhibitors. Its unique structural features make it particularly useful for designing ligands that interact with biological receptors in a highly specific manner. For instance, studies have shown that fluorinated carboxylic acids can modulate enzyme activity by influencing hydrogen bonding networks and electronic distributions at the active site.
Recent advancements in computational chemistry have enabled researchers to predict the behavior of 3,3-difluoro-5,5-dimethylhexanoic acid with greater precision. Molecular modeling techniques have revealed that the compound’s fluorine atoms can engage in favorable interactions with polar residues in protein targets, thereby enhancing binding affinity. This insight has spurred investigations into its role in developing small-molecule drugs with improved efficacy and selectivity. Additionally, the compound’s ability to participate in multiple hydrogen bonding interactions makes it an attractive candidate for designing peptidomimetics that mimic natural bioactive peptides.
The synthesis of 3,3-difluoro-5,5-dimethylhexanoic acid presents both challenges and opportunities for synthetic chemists. Traditional methods often involve multi-step processes that require careful optimization to achieve high yields and purity. However, recent innovations in catalytic techniques have streamlined the synthesis of fluorinated carboxylic acids, making them more accessible for industrial applications. For example, transition-metal-catalyzed cross-coupling reactions have been employed to introduce fluorine atoms efficiently into organic frameworks.
In the realm of materials science, 3,3-difluoro-5,5-dimethylhexanoic acid has shown promise as a building block for advanced polymers and coatings. Its fluorinated side chains contribute to hydrophobicity and thermal stability, making it suitable for applications where these properties are critical. Researchers have explored its use in developing high-performance plastics that exhibit excellent resistance to environmental degradation and chemical corrosion.
The biological activity of 3,3-difluoro-5,5-dimethylhexanoic acid has also been investigated in detail. Preliminary studies suggest that it may exhibit modest antimicrobial properties due to its ability to disrupt bacterial cell membranes. Furthermore, its structural similarity to certain natural fatty acids has led researchers to explore its potential role in modulating lipid metabolism and signaling pathways. These findings underscore the compound’s significance as a pharmacological probe for understanding complex biological processes.
As research continues to uncover new applications for 3,3-difluoro-5,5-dimethylhexanoic acid, its importance in medicinal chemistry and materials science is likely to grow further. The compound’s unique combination of structural features—fluorine substitution and branched aliphatic chain—makes it a versatile tool for innovation across multiple disciplines. By leveraging its chemical properties effectively,scientists can develop novel therapeutics、advanced materials,and functional polymers that address some of today’s most pressing challenges.
1895309-36-0 (3,3-difluoro-5,5-dimethylhexanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)